Cas no 152273-82-0 (4H-Pyran-4-one,2-[(1R,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-,(2R,3R)-)

4H-Pyran-4-one,2-[(1R,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-,(2R,3R)- structure
152273-82-0 structure
Product name:4H-Pyran-4-one,2-[(1R,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-,(2R,3R)-
CAS No:152273-82-0
MF:C20H32O5
MW:352.465086936951
CID:213747
PubChem ID:45028040

4H-Pyran-4-one,2-[(1R,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-,(2R,3R)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one,2-[(1R,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-,(2R,3R)-
    • [(2R,3S,4R)-2-[(2R,3R)-6-ethyl-3,5-dimethyl-4-oxo-2,3-dihydropyran-2-yl]-4-methyl-5-oxoheptan-3-yl] propanoate
    • (+)-Membrenone B
    • 4H-Pyran-4-one,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-, (2R,3R)-
    • NSC740825
    • NSC-740825
    • 152273-82-0
    • DTXSID70661622
    • Membrenone B
    • Inchi: InChI=1S/C20H32O5/c1-8-15(21)11(4)19(25-17(22)10-3)14(7)20-13(6)18(23)12(5)16(9-2)24-20/h11,13-14,19-20H,8-10H2,1-7H3
    • InChI Key: UBXYYFKDNAPTAL-UHFFFAOYSA-N
    • SMILES: CCC(OC(C(C1OC(CC)=C(C)C(=O)C1C)C)C(C(CC)=O)C)=O

Computed Properties

  • Exact Mass: 352.22506
  • Monoisotopic Mass: 352.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2
  • XLogP3: 3.7

Experimental Properties

  • PSA: 69.67
  • LogP: 3.84750

4H-Pyran-4-one,2-[(1R,2S,3R)-1,3-dimethyl-4-oxo-2-(1-oxopropoxy)hexyl]-6-ethyl-2,3-dihydro-3,5-dimethyl-,(2R,3R)- Related Literature

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